1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C23H23FN2O2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C23H23FN2O2/c24-21-7-3-4-18(14-21)16-25-10-12-26(13-11-25)23(27)17-28-22-9-8-19-5-1-2-6-20(19)15-22/h1-9,14-15H,10-13,16-17H2
• InChI Key: RYTYADAOBNJNSP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)COC3=CC4=CC=CC=C4C=C3

Description

1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine, also known as FNa or FEN, is a chemical compound that has been the subject of extensive scientific research in recent years. This compound has been found to have potential applications in the fields of medicine and pharmacology due to its unique properties and mechanisms of action.

Mechanism of Action

The mechanism of action of 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine involves the modulation of certain neurotransmitters in the brain, such as serotonin and dopamine. This results in an increase in the levels of these neurotransmitters, which has been shown to have a positive effect on mood and behavior.
Biochemical and Physiological Effects
1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine has been found to have a number of biochemical and physiological effects in the body. It has been shown to increase the release of certain hormones, such as corticotropin-releasing hormone (CRH), which plays a role in the body's stress response. 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been found to have an effect on the immune system, with studies showing that it can modulate the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine has a number of advantages for use in laboratory experiments. It has a high affinity for certain receptors in the brain, which makes it a useful tool for studying the mechanisms of certain neurological disorders. However, 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine also has some limitations, such as its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research on 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine. One area of interest is the development of new drugs based on the structure of 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine, which could have improved efficacy and reduced side effects. Another area of interest is the study of the long-term effects of 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine on the brain and body, which could provide important insights into its potential therapeutic applications. Finally, further research is needed to fully understand the mechanisms of action of 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine and its potential applications in the field of pharmacology.

Synthesis Methods

The synthesis of 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine involves the reaction of 1-(3-Fluorobenzyl)piperazine with 2-naphthylacetic acid in the presence of a suitable catalyst. The resulting compound is then purified by recrystallization to obtain a high yield of pure 1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine.

Scientific Research Applications

1-(3-Fluorobenzyl)-4-[(2-naphthyloxy)acetyl]piperazine has been extensively studied for its potential applications in the field of pharmacology. It has been found to have a high affinity for certain receptors in the brain, which makes it a promising candidate for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.